Cas no 95192-58-8 (Benzoic acid,4-iodo-2,6-dinitro-)

• Product Name: Benzoic acid,4-iodo-2,6-dinitro-
• CAS No: 95192-58-8
• MF: C₇H₃IN₂O₆
• MW: 338.01299405098
• CID: 803549
• PubChem ID: 2762948
• Update Time: 2025-04-19

Benzoic acid,4-iodo-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-iodo-2,6-dinitro-
• 2,6-DINITRO-4-IODOBENZOIC ACID
• 4-iodo-2,6-dinitrobenzoic acid
• 95192-58-8
• DTXSID90376600
• 3-(4-METHOXYPHENYL)-5-METHYL-4-ISOXAZOLECARBOXYLICACID
• FT-0738946

• Inchi： 1S/C7H3IN2O6/c8-3-1-4(9(13)14)6(7(11)12)5(2-3)10(15)16/h1-2H,(H,11,12)
• InChI Key： ICBYGRQHOGFPOM-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(=O)O)=C(C=1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 337.90400
• Monoisotopic Mass: 337.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 2.288
• Boiling Point: 434.6 ºC at 760 mmHg
• Flash Point: 216.6 ºC
• Refractive Index: 1.733
• PSA: 128.94000
• LogP: 2.85220